Cas no 474522-99-1 (Pyrimidine, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methyl-)

Pyrimidine, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methyl- structure
474522-99-1 structure
Product Name:Pyrimidine, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methyl-
CAS No:474522-99-1
MF:C11H13N3
MW:187.241021871567
CID:3992571
PubChem ID:67197696
Update Time:2025-04-22

Pyrimidine, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methyl-
    • 2-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methylpyrimidine
    • 474522-99-1
    • AAXJTEKZTPUJDI-UHFFFAOYSA-N
    • SCHEMBL1878679
    • DS-022364
    • Inchi: 1S/C11H13N3/c1-8-6-7-12-11(13-8)14-9(2)4-5-10(14)3/h4-7H,1-3H3
    • InChI Key: AAXJTEKZTPUJDI-UHFFFAOYSA-N
    • SMILES: C1(N2C(C)=CC=C2C)=NC=CC(C)=N1

Computed Properties

  • Exact Mass: 187.110947427Da
  • Monoisotopic Mass: 187.110947427Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 30.7Ų
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